Cas no 176311-49-2 (2-(3-chloro-5-fluorophenyl)ethan-1-amine)

2-(3-chloro-5-fluorophenyl)ethan-1-amine structure
176311-49-2 structure
Product Name:2-(3-chloro-5-fluorophenyl)ethan-1-amine
CAS No:176311-49-2
MF:C8H9ClFN
MW:173.615164518356
MDL:MFCD06213803
CID:2139568
PubChem ID:53403586
Update Time:2024-03-01

2-(3-chloro-5-fluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(3-chloro-5-fluorophenyl)ethanamine
    • KEIHGMCHBZJUEV-UHFFFAOYSA-N
    • Benzeneethanamine, 3-chloro-5-fluoro-
    • AB23448
    • 2-(3-CHLORO-5-FLUOROPHENYL)ETHYLAMINE
    • 2-(3-CHLORO-5-FLUOROPHENYL)ETHAN-1-AMINE
    • 2-(3-chloro-5-fluorophenyl)ethan-1-amine
    • MDL: MFCD06213803
    • Inchi: 1S/C8H9ClFN/c9-7-3-6(1-2-11)4-8(10)5-7/h3-5H,1-2,11H2
    • InChI Key: KEIHGMCHBZJUEV-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC(=C1)CCN)F

Computed Properties

  • Exact Mass: 173.0407551g/mol
  • Monoisotopic Mass: 173.0407551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26
  • XLogP3: 2

2-(3-chloro-5-fluorophenyl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1985196-0.05g
2-(3-chloro-5-fluorophenyl)ethan-1-amine
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$683.0 2023-09-16
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$748.0 2023-09-16
Enamine
EN300-1985196-0.5g
2-(3-chloro-5-fluorophenyl)ethan-1-amine
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$781.0 2023-09-16
Enamine
EN300-1985196-1.0g
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$914.0 2023-06-02
Enamine
EN300-1985196-2.5g
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$1594.0 2023-09-16
Enamine
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$2650.0 2023-06-02
Enamine
EN300-1985196-10.0g
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$3929.0 2023-06-02
Enamine
EN300-1985196-1g
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$813.0 2023-09-16
Enamine
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$2360.0 2023-09-16

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